Hydroxyfenbendazole-d3

• Molecular Formula: C15H13N3O3S
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C15H13N3O3S/c1-21-15(20)18-14-16-12-7-6-11(8-13(12)17-14)22-10-4-2-9(19)3-5-10/h2-8,19H,1H3,(H2,16,17,18,20)/i1D3
• InChIKey: KFNQNAKZKBFJAZ-FIBGUPNXSA-N

Hydroxyfenbendazole-d3: Deuterated Internal Standard

Hydroxyfenbendazole-d3 (CAS 1596379-07-5/1596803-40-5) is a deuterium-labeled analogue of hydroxyfenbendazole, the primary hydroxylated metabolite of the benzimidazole anthelmintic fenbendazole . As a stable isotope-labeled internal standard (SIL-IS), it is specifically designed for use in liquid chromatography–tandem mass spectrometry (LC-MS/MS) and gas chromatography–mass spectrometry (GC-MS) workflows to enable accurate, matrix-corrected quantification of hydroxyfenbendazole residues in complex biological and environmental matrices . The compound incorporates three deuterium atoms at the methyl carbamate moiety, resulting in a molecular weight of 318.37 g/mol (anhydrous) or 336.38 g/mol (monohydrate form) and a mass shift of +3 Da relative to the unlabeled analyte .

Workflow Stable isotope dilution LC-MS/MS or GC-MS quantification

Selection Deuterated internal standard for hydroxyfenbendazole residue analysis

Context Matrix-effect correction in complex biological and environmental matrices

Why Hydroxyfenbendazole-d3 Is Irreplaceable

Generic substitution of Hydroxyfenbendazole-d3 with the unlabeled hydroxyfenbendazole standard or with other deuterated fenbendazole derivatives (e.g., Fenbendazole-d3, Fenbendazole sulfone-d3) is analytically invalid and will compromise quantitative accuracy. The fundamental requirement of stable isotope dilution mass spectrometry (SID-MS) is that the internal standard must co-elute with and exhibit near-identical physicochemical behavior to the target analyte to compensate for matrix-induced ion suppression/enhancement and extraction variability . Substituting with unlabeled hydroxyfenbendazole introduces a different retention time and ionization profile, rendering matrix effect correction ineffective [1]. Similarly, using a deuterated analog of a different metabolite (e.g., Fenbendazole-d3 for hydroxyfenbendazole quantification) results in differential extraction recovery and chromatographic behavior, leading to biased, matrix-dependent quantitative results [2]. The mass difference of +3 Da for Hydroxyfenbendazole-d3 is specifically optimized to avoid isotopic overlap with the analyte's natural isotopic envelope while maintaining co-elution, a balance not achieved by other labeled compounds within the benzimidazole class .

Unlabeled hydroxyfenbendazole

May not co-elute identically, potentially reducing matrix-effect correction and compromising quantitative accuracy.

Other deuterated benzimidazole standards

Differences in extraction recovery and chromatographic behavior may lead to biased, matrix-dependent results; +3 Da mass shift is specifically matched to the target analyte.

Non-isotopic internal standards

Cannot provide analyte-matched matrix-effect correction, risking over- or underestimation of hydroxyfenbendazole concentrations.

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Zrnčić, M., et al. (2014). Analysis of anthelmintics in surface water by ultra high performance liquid chromatography coupled to quadrupole linear ion trap tandem mass spectrometry. Chemosphere, 99, 224-232. View Source

Hydroxyfenbendazole-d3 Quantitative Evidence

Isotopic Purity and Reliable Mass Shift

Hydroxyfenbendazole-d3 is manufactured to an isotopic purity specification of >99.0 atom% D, as confirmed by 1H NMR analysis . This high level of deuterium incorporation ensures that >99% of the product consists of molecules containing exactly three deuterium atoms at the designated methyl carbamate position, producing a reliable +3 Da mass shift. In contrast, unlabeled hydroxyfenbendazole contains no deuterium (0 atom% D), and alternative deuterated standards may exhibit lower isotopic purity, leading to variable isotopic distributions that compromise the consistency of the internal standard response .

Isotopic Purity

Specification review

>99.0 atom% D

Consistent +3 Da mass shift with minimal unlabeled interference

1H NMR manufacturer specification

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	>99.0 atom% D
Comparator Or Baseline	Hydroxyfenbendazole (unlabeled): 0 atom% D
Quantified Difference	>99.0% absolute difference in deuterium incorporation
Conditions	1H NMR analysis (manufacturer specification)

Why This Matters

A >99.0 atom% D isotopic purity minimizes the presence of unlabeled or partially labeled molecules, reducing background interference and ensuring a consistent internal standard signal for precise LC-MS/MS quantification.

Regulatory Validation of Matrix Effect Correction

In the Chinese national standard method GB 31650-2019 for the determination of fenbendazole and its metabolites in animal-derived foods, Hydroxyfenbendazole-d3 is employed as the internal standard for hydroxyfenbendazole quantification . The validated method achieves a limit of detection (LOD) of 0.5 μg/kg and a limit of quantification (LOQ) of 2.0 μg/kg in muscle, fat, and liver matrices . The method specifies that the deviation of the analyte-to-internal-standard response ratio must be ≤15%, and spike recovery rates must fall within 70%–120% with RSD <20% . In the absence of a deuterated internal standard, matrix effects can suppress or enhance ionization by factors ranging from 2- to 10-fold, rendering trace-level quantification unreliable [1].

Regulatory Method Validation

Method context

LOD 0.5 μg/kg, LOQ 2.0 μg/kg

Meets GB 31650-2019 performance criteria for animal tissues

Recovery 70–120%, RSD ≤15% in muscle, fat, liver

Evidence Dimension	Quantitative Performance with vs. without Deuterated Internal Standard
Target Compound Data	With Hydroxyfenbendazole-d3: LOD 0.5 μg/kg, LOQ 2.0 μg/kg, recovery 70–120%, RSD <20%
Comparator Or Baseline	Without internal standard: Matrix effects cause 2-10x signal variation
Quantified Difference	Reduction in quantification variability from >200% to <20% RSD
Conditions	LC-MS/MS analysis in animal muscle, fat, and liver (GB 31650-2019)

Why This Matters

Validated regulatory method performance confirms that Hydroxyfenbendazole-d3 provides the necessary matrix effect correction to achieve trace-level (sub-ppb) quantification in complex food matrices, a requirement for compliance monitoring and residue surveillance programs.

• [1] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography–mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source

High HPLC Purity for Multi-Residue Methods

Hydroxyfenbendazole-d3 is supplied with a certified HPLC purity of >99.0% (overall purity >99.0% by HPLC) . This high purity specification reduces the risk of co-eluting impurities that could generate false positive signals or suppress ionization in multi-residue LC-MS/MS methods. In comparison, analytical standards of non-deuterated hydroxyfenbendazole may exhibit similar purity levels (also >99.0% by HPLC ), but lack the mass shift required for internal standard application. Other deuterated benzimidazole standards, such as Fenbendazole-d3 or Febantel-d6, may have variable purity specifications (e.g., 95% for Febantel-d6 ) and are not analytically matched to the hydroxyfenbendazole target analyte .

HPLC Purity

Specification review

>99.0% (HPLC)

Low risk of co-eluting impurities in multi-residue methods

Comparable to unlabeled standard purity

Evidence Dimension	HPLC Purity
Target Compound Data	>99.0% (HPLC)
Comparator Or Baseline	Febantel-d6: ~95% purity; Fenbendazole-d3: purity varies by supplier
Quantified Difference	Minimum 4% absolute purity advantage over Febantel-d6; identical purity to unlabeled hydroxyfenbendazole but with deuterium labeling
Conditions	HPLC analysis (manufacturer specification)

Why This Matters

A >99.0% HPLC purity ensures that the internal standard contributes minimal background interference, which is critical when quantifying hydroxyfenbendazole at trace residue levels (low ng/g) in complex multi-residue methods where analyte signals are already weak.

Long-Term Storage Stability for Method Consistency

Hydroxyfenbendazole-d3 is assigned a shelf life of 24 months when stored at 2–8°C . This stability specification supports long-term method validation and inter-laboratory comparability, as laboratories can rely on the same lot of internal standard for extended periods. In contrast, the stability of non-deuterated hydroxyfenbendazole under identical storage conditions may be less well-characterized, and alternative deuterated standards may have different stability profiles or shorter recommended shelf lives .

Storage Stability

Specification review

24 months at 2–8°C

Supports long-term method consistency and inter-laboratory comparability

Stated shelf life under refrigerated storage

Evidence Dimension	Shelf Life Stability
Target Compound Data	24 months at 2–8°C
Comparator Or Baseline	Not explicitly specified for all comparators; some deuterated standards may have shorter shelf lives
Quantified Difference	Documented 24-month stability
Conditions	Storage at 2–8°C (refrigerated)

Why This Matters

A defined 24-month shelf life under refrigerated storage minimizes the need for frequent re-procurement and re-validation of the internal standard, reducing operational costs and ensuring long-term method consistency in routine residue monitoring programs.

Hydroxyfenbendazole-d3 Application Scenarios

Regulatory Residue Monitoring in Animal Foods

Hydroxyfenbendazole-d3 is the designated internal standard in the Chinese national food safety standard GB 31650-2019 for quantifying hydroxyfenbendazole residues in animal muscle, fat, and liver . This method is mandatory for laboratories conducting veterinary drug residue surveillance and export compliance testing for the Chinese market. Procurement of this specific deuterated standard is essential for achieving the required method sensitivity (LOD 0.5 μg/kg, LOQ 2.0 μg/kg) and for passing proficiency testing schemes that audit adherence to this regulatory method .

Environmental Fate and Surface Water Monitoring

In environmental analytical chemistry, deuterated internal standards are indispensable for correcting matrix effects in surface water and wastewater analysis [1]. Hydroxyfenbendazole-d3 enables accurate quantification of hydroxyfenbendazole in complex aqueous matrices at low ng/L levels. The method described by Zrnčić et al. (2014) employed deuterated compounds as internal standards to achieve recoveries >75% and sub-ng/L detection limits for anthelmintics in river water, demonstrating the critical role of analyte-matched deuterated standards in environmental monitoring [1].

Pharmaceutical Metabolism and Pharmacokinetics

Hydroxyfenbendazole is a key metabolite in the CYP2C19- and CYP2J2-mediated metabolism of fenbendazole [2]. For accurate in vitro and in vivo pharmacokinetic studies, Hydroxyfenbendazole-d3 serves as the optimal internal standard for LC-MS/MS quantification of hydroxyfenbendazole in biological matrices (e.g., plasma, liver microsomes, urine). Its deuterium labeling (+3 Da) provides the mass shift needed to differentiate from the unlabeled analyte while maintaining identical extraction and ionization behavior, essential for calculating precise metabolite formation rates and clearance parameters .

Multi-Residue Veterinary Drug Screening

In multi-residue methods covering benzimidazole anthelmintics and their metabolites, Hydroxyfenbendazole-d3 is included as the internal standard for the hydroxyfenbendazole channel . Its high isotopic purity (>99.0% D) and chemical purity (>99.0% HPLC) ensure that it does not interfere with the detection of other analytes in the panel, while its +3 Da mass shift permits unambiguous identification and quantification via MRM transitions (e.g., 302.1→159.1 for the internal standard vs. 299.1→156.1 for the analyte) . This scenario is critical for ISO/IEC 17025 accredited laboratories performing confirmatory analysis of veterinary drug residues.

Application

Selection Property

Validation Focus

Residue monitoring in animal foods

Regulatory method compliance (GB 31650-2019)

LOD/LOQ verification in target matrices

Environmental water analysis

Matrix-effect correction for aqueous samples

Recovery and detection limits in surface water

Pharmacokinetics / metabolism studies

Analyte-matched isotope dilution for hydroxyfenbendazole

Metabolite formation rates, ion suppression in microsomes

Multi-residue veterinary drug screening

High isotopic and chemical purity for MRM selectivity

Selectivity and cross-talk in multi-analyte panels

• [1] Zrnčić, M., et al. (2014). Analysis of anthelmintics in surface water by ultra high performance liquid chromatography coupled to quadrupole linear ion trap tandem mass spectrometry. Chemosphere, 99, 224-232. View Source
• [2] Wu, Z., et al. (2013). CYP2J2 and CYP2C19 are the major enzymes responsible for metabolism of albendazole and fenbendazole in human liver microsomes and recombinant P450 assay systems. Antimicrobial Agents and Chemotherapy, 57(11), 5448-5456. View Source